Cas no 180802-86-2 (6,8-Methanoisoquinolin-3-amine,5,6,7,8-tetrahydro-7,7-dimethyl-, (6R)-)
180802-86-2 structure
Product Name:6,8-Methanoisoquinolin-3-amine,5,6,7,8-tetrahydro-7,7-dimethyl-, (6R)-
CAS No:180802-86-2
MF:C12H16N2
MW:188.268842697144
CID:113545
PubChem ID:53422617
Update Time:2025-04-18
6,8-Methanoisoquinolin-3-amine,5,6,7,8-tetrahydro-7,7-dimethyl-, (6R)- Chemical and Physical Properties
Names and Identifiers
-
- 6,8-Methanoisoquinolin-3-amine,5,6,7,8-tetrahydro-7,7-dimethyl-, (6R)-
- 10,10-DIMETHYL-4-AZA-TRICYCLO[7.1.1.0 (2,7)]UNDECA-2,4,6-TRIEN-5-YLAMINE
- 6,8-Methanoisoquinolin-3-amine,5,6,7,8-tetrahydro-7,7-dimethyl-,(6R)
- 10,10-dimethyl-4-azatricyclo[7.1.1.02,7]undeca-2,4,6-trien-5-amine
- 7,7-Dimethyl-5,6,7,8-tetrahydro-6,8-methanoisoquinolin-3-amine
- DTXSID80698121
- 180802-86-2
- (9R)-10,10-dimethyl-4-azatricyclo[7.1.1.0(2),]undeca-2(7),3,5-trien-5-amine
-
- Inchi: 1S/C12H16N2/c1-12(2)8-3-7-4-11(13)14-6-9(7)10(12)5-8/h4,6,8,10H,3,5H2,1-2H3,(H2,13,14)
- InChI Key: DSKNEBHLQADPLT-UHFFFAOYSA-N
- SMILES: N1C(=CC2=C(C=1)C1CC(C2)C1(C)C)N
Computed Properties
- Exact Mass: 188.13100
- Monoisotopic Mass: 188.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.9A^2
- XLogP3: 2.4
Experimental Properties
- PSA: 38.91000
- LogP: 2.93080
6,8-Methanoisoquinolin-3-amine,5,6,7,8-tetrahydro-7,7-dimethyl-, (6R)- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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